Cas no 1178199-75-1 (2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one)
2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one is a versatile synthetic intermediate used in organic and medicinal chemistry. Its structure features a reactive chloroacetyl group linked to a pyrazinyl-substituted piperazine moiety, making it valuable for constructing pharmacologically active compounds. The compound’s electrophilic chloroacetyl group enables efficient nucleophilic substitution reactions, facilitating derivatization for drug discovery applications. The pyrazine ring contributes to enhanced binding interactions in target molecules, particularly in kinase inhibitors or CNS-active agents. Its well-defined reactivity and stability under controlled conditions make it suitable for scalable synthesis. This intermediate is particularly useful in developing heterocyclic frameworks, offering researchers a reliable building block for exploring structure-activity relationships in bioactive molecules.
1178199-75-1 structure
Product Name:2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one
CAS No:1178199-75-1
MF:C10H13ClN4O
MW:240.689420461655
CID:5206209
Update Time:2026-03-06
2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one
- 2-chloro-1-(4-pyrazin-2-ylpiperazin-1-yl)ethanone
- Ethanone, 2-chloro-1-[4-(2-pyrazinyl)-1-piperazinyl]-
-
- Inchi: 1S/C10H13ClN4O/c11-7-10(16)15-5-3-14(4-6-15)9-8-12-1-2-13-9/h1-2,8H,3-7H2
- InChI Key: ZHVCNMHQMSKTNS-UHFFFAOYSA-N
- SMILES: ClCC(N1CCN(C2C=NC=CN=2)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 243
- XLogP3: 0.1
- Topological Polar Surface Area: 49.3
2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28496-0.05g |
2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one |
1178199-75-1 | 0.05g |
$216.0 | 2023-02-14 | ||
| Enamine | EN300-28496-0.1g |
2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one |
1178199-75-1 | 0.1g |
$226.0 | 2023-02-14 | ||
| Enamine | EN300-28496-0.25g |
2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one |
1178199-75-1 | 0.25g |
$235.0 | 2023-02-14 | ||
| Enamine | EN300-28496-0.5g |
2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one |
1178199-75-1 | 0.5g |
$246.0 | 2023-02-14 | ||
| Enamine | EN300-28496-1.0g |
2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one |
1178199-75-1 | 1.0g |
$256.0 | 2023-02-14 | ||
| Enamine | EN300-28496-2.5g |
2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one |
1178199-75-1 | 2.5g |
$503.0 | 2023-02-14 | ||
| Enamine | EN300-28496-5.0g |
2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one |
1178199-75-1 | 5.0g |
$743.0 | 2023-02-14 | ||
| Enamine | EN300-28496-10.0g |
2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one |
1178199-75-1 | 10.0g |
$1101.0 | 2023-02-14 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01080474-1g |
2-Chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one |
1178199-75-1 | 98% | 1g |
¥1227.0 | 2023-04-05 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN13206-1G |
2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one |
1178199-75-1 | 95% | 1g |
¥ 1,227.00 | 2023-03-30 |
2-chloro-1-[4-(pyrazin-2-yl)piperazin-1-yl]ethan-1-one Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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